Cas no 2228027-08-3 (rac-(3R,4S)-4-(2,4-dimethylpentyl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(2,4-dimethylpentyl)oxolan-3-ol
• CAS No: 2228027-08-3
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 6574353
• PubChem ID: 165592303
• Update Time: 2025-08-05

rac-(3R,4S)-4-(2,4-dimethylpentyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2,4-dimethylpentyl)oxolan-3-ol
• 2228027-08-3
• EN300-1624057

• Inchi： 1S/C11H22O2/c1-8(2)4-9(3)5-10-6-13-7-11(10)12/h8-12H,4-7H2,1-3H3/t9?,10-,11-/m1/s1
• InChI Key： HXTLHYJWBRSTLJ-FHZGLPGMSA-N
• SMILES： O1C[C@H]([C@@H](C1)CC(C)CC(C)C)O

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(2,4-dimethylpentyl)oxolan-3-ol

Professional Introduction to rac-(3R,4S)-4-(2,4-dimethylpentyl)oxolan-3-ol and CAS No. 2228027-08-3

Rac-(3R,4S-4-(2,4-dimethylpentyl)oxolan-3-ol) is a compound of significant interest in the field of chemical and biomedical research. This molecule, identified by its CAS number CAS No. 2228027-08-3, has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The stereochemistry defined by the (3R,4S) configuration plays a crucial role in determining its biological activity, making it a subject of extensive study in synthetic chemistry and drug design.

The compound belongs to the oxolane class of heterocyclic ethers, which are known for their versatility in medicinal chemistry. The presence of the 2,4-dimethylpentyl side chain contributes to the molecule's lipophilicity, influencing its solubility and absorption properties. These characteristics are particularly important in drug development, where pharmacokinetic profiles often dictate a compound's efficacy and safety.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Rac-(3R,4S-4-(2,4-dimethylpentyl)oxolan-3-ol has been subjected to molecular docking studies to evaluate its potential as a scaffold for enzyme inhibition. Preliminary results suggest that the oxolane ring can effectively mimic the transition state of certain biochemical reactions, making it a promising candidate for developing novel therapeutic agents.

In addition to its structural significance, this compound has been explored in the context of biocatalysis. Enzymes such as cytochrome P450 oxidases have shown affinity for similar heterocyclic ethers, suggesting that Rac-(3R,4S-4-(2,4-dimethylpentyl)oxolan-3-ol could serve as a substrate or inhibitor in metabolic pathways. This potential has implications for both drug metabolism studies and the development of enzyme-based biocatalysts for industrial applications.

The synthesis of Rac-(3R,4S-4-(2,4-dimethylpentyl)oxolan-3-ol presents unique challenges due to its stereochemical complexity. Traditional synthetic routes often require careful optimization to achieve high enantiomeric purity. However, recent innovations in asymmetric synthesis have provided more efficient methods for constructing chiral centers. These advancements have not only improved the yield of the desired isomer but also reduced the environmental impact of the synthetic process.

The pharmaceutical industry has shown particular interest in oxolane derivatives due to their broad spectrum of biological activities. Rac-(3R,4S-4-(2,4-dimethylpentyl)oxolan-3-ol has been tested in various preclinical models for its potential anti-inflammatory and analgesic properties. While further research is needed to fully elucidate its mechanisms of action, early findings are encouraging and warrant further investigation into its therapeutic potential.

The compound's structural features also make it an attractive candidate for material science applications. Oxolane derivatives exhibit interesting physicochemical properties that could be exploited in the development of new polymers or coatings. For instance, their ability to form stable hydrogen bonds might enhance adhesion properties or improve material durability under stress.

In conclusion, Rac-(3R,4S-4-(2,4-dimethylpentyl)oxolan-3-ol (CAS No. 2228027-08-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique stereochemistry and structural features make it a valuable tool in pharmaceutical research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of chemical and biomedical innovation.